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Compound of Interest

Compound Name: IPN60090 dihydrochloride

Cat. No.: B8118261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
IPN60090 dihydrochloride is a potent and selective inhibitor of glutaminase-1 (GLS-1), a key

enzyme in cancer cell metabolism.[1][2][3] By blocking the conversion of glutamine to

glutamate, IPN60090 disrupts downstream metabolic pathways essential for tumor cell

proliferation and survival, including the tricarboxylic acid (TCA) cycle and glutathione synthesis.

[1] These application notes provide detailed protocols for essential cell-based assays to

evaluate the efficacy and mechanism of action of IPN60090 in cancer cell lines.

Mechanism of Action: Targeting Glutamine
Metabolism
Glutamine is a critical nutrient for rapidly proliferating cancer cells, serving as a primary source

of carbon and nitrogen. GLS1 catalyzes the first and rate-limiting step in glutamine catabolism.

Its inhibition by IPN60090 leads to a depletion of glutamate and subsequent metabolic stress,

ultimately hindering cancer cell growth. The inhibition of GLS-1 can also enhance anti-tumor

immune responses by altering the tumor microenvironment.[4]
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Seed A549 cells in 96-well plate

Incubate (24h)

Treat with IPN60090
(serial dilutions)

Incubate (72h)

Add MTT reagent

Incubate (2-4h)

Add solubilization buffer

Read absorbance at 570 nm

 

Seed and treat cells with IPN60090

Harvest cells (including supernatant)

Wash with cold PBS

Resuspend in Annexin V Binding Buffer

Add Annexin V-FITC and PI

Incubate (15 min, dark)

Analyze by flow cytometry
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Seed and treat cells with IPN60090

Harvest and count cells

Fix in cold 70% ethanol

Wash with PBS

Resuspend in PI/RNase A staining solution

Incubate (30 min, dark)

Analyze by flow cytometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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